2-[5-[(4-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[5-[(4-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C27H23FN4O3S/c1-35-20-12-8-17(9-13-20)15-29-24(33)14-23-26(34)32-25(30-23)21-4-2-3-5-22(21)31-27(32)36-16-18-6-10-19(28)11-7-18/h2-13,23H,14-16H2,1H3,(H,29,33)
• InChI Key: GRNFDVRADMNUSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC5=CC=C(C=C5)F
• Molecular Formula: C27H23FN4O3S
• Molecular Weight: 502.6 g/mol

Description

2-[5-[(4-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(4-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C27H23FN4O3S and its molecular weight is 502.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Quinazoline derivatives, including those with specific substituents such as fluorophenyl and methoxyphenyl groups, have been synthesized through various chemical reactions, showcasing the versatility of these compounds in chemical synthesis. For example, the synthesis of phenyl-substituted 2-alkoxy(methylsulfanyl)-1,2,4-triazolo[1,5-a]quinazolines demonstrates the chemical reactivity and potential for generating diverse derivatives starting from N-cyanoimidocarbonates and substituted hydrazinobenzoic acids (R. Al-Salahi, 2010).

Potential Therapeutic Applications

Several studies have highlighted the potential therapeutic applications of quinazoline derivatives, including anti-ulcerogenic, anti-inflammatory, and analgesic activities. For instance, novel quinazoline and acetamide derivatives have been synthesized and evaluated for their anti-ulcerogenic and Anti-Ulcerative colitis activities, showing significant efficacy in preclinical models (F. Alasmary et al., 2017). Additionally, quinazolin-4(3H)-ones derivatives have been investigated for their analgesic and anti-inflammatory activities, further underscoring the potential of quinazoline derivatives in developing new therapeutic agents (V. Alagarsamy et al., 2011).

Analytical and Diagnostic Applications

Quinazoline derivatives have also found applications in analytical chemistry, as demonstrated by the development of sensitive electrochemical sensors based on nanocomposite materials for the voltammetric determination of various compounds (H. Karimi-Maleh et al., 2014). This indicates the potential of quinazoline derivatives in enhancing the sensitivity and specificity of analytical methods.